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Compound of Interest

Compound Name: Basic blue 77

Cat. No.: B1172070

For Researchers, Scientists, and Drug Development Professionals

Introduction to Basic Blue 77

Basic Blue 77, identified by the CAS Number 12270-15-4, is a synthetic dye belonging to the
triarylmethane class. It is primarily utilized in the textile industry for dyeing various fibers. While
it holds commercial significance, a comprehensive body of in-depth, publicly available scientific
literature detailing its toxicological, pharmacological, and biochemical properties is notably
limited. This guide aims to consolidate the available technical information on Basic Blue 77,
focusing on its known synonyms and identifying areas where further research is required.

Synonyms and Chemical Identifiers

In scientific and commercial literature, Basic Blue 77 is known by several alternative names.

Accurate identification through these synonyms is crucial for researchers conducting literature
reviews and sourcing materials.
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Identifier Type Identifier

CAS Number 12270-15-4
Colour Index Name C.l. Basic Blue 77
Common Trade Names Sevron Blue ER

Aizen Cathilon Blue CD-FRLH

Cathilon Blue CD-FRLH

Sandocryl Brilliant Blue B-BLE

Yoracryl Brilliant Blue R

This table summarizes the primary synonyms and identifiers for Basic Blue 77 found across
chemical databases and technical documents.[1][2][3][4]

Known Applications and Scientific Mentions

The predominant application of Basic Blue 77 is as a cationic dye in the textile industry. A
patent for a process to improve the dyeability of polyester fibers lists "Sevron Blue ER" as an
example of a cationic dye used in their experimental procedure. However, the document
provides a general method for dyeing rather than a detailed scientific protocol for the
characterization of the dye itself.

Another area of application is in hair coloring products. A patent for a hair dye composition
includes Basic Blue 77 in its formulation. Furthermore, a study on the analysis of fabric dyes
using near-infrared excitation Raman spectroscopy successfully identified Basic Blue 77 in a
commercial "Sky Blue" hair colorant. This indicates its use in cosmetic formulations and the
feasibility of its detection through specific analytical techniques.

The American Association of Textile Chemists and Colorists (AATCC) lists C.l. Basic Blue 77
as a dye for which they provide quality control materials, underscoring its relevance in the
textile industry.[5][6][7]

Gaps in Scientific Literature
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A thorough review of scientific databases reveals a significant lack of peer-reviewed research
focused on the fundamental properties and potential biological effects of Basic Blue 77.
Specifically, there is a scarcity of information regarding:

» Detailed Experimental Protocols: Standardized and detailed protocols for the synthesis,
purification, and analytical characterization of Basic Blue 77 are not readily available in
academic literature.

o Quantitative Data: Comprehensive quantitative data on its physicochemical properties, such
as solubility in various solvents, partition coefficients, and detailed spectroscopic data (UV-
Vis, IR, NMR, Mass Spectrometry), are not consolidated in scientific publications.

» Toxicological and Pharmacological Data: There is a notable absence of in-depth toxicological
studies, including cytotoxicity, genotoxicity, and carcinogenicity assessments. Similarly, no
information was found regarding its potential pharmacological activities or interactions with
biological systems, which is a critical consideration for its use in consumer products like hair
dyes.

 Signaling Pathways and Mechanisms of Action: No studies were identified that investigate
the interaction of Basic Blue 77 with cellular signaling pathways or elucidate its mechanism
of action at a molecular level.

Logical Relationship of Synonyms

The following diagram illustrates the relationship between the primary identifiers and various
synonyms for Basic Blue 77. This visualization helps to clarify the nomenclature landscape for
this compound.
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Synonyms
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Click to download full resolution via product page

Caption: Relationship between the CAS number and common synonyms for Basic Blue 77.

Conclusion and Future Directions

Basic Blue 77 is a commercially relevant dye with a well-defined set of synonyms and a
primary application in the textile and cosmetic industries. However, there is a stark contrast
between its industrial use and the depth of available scientific research. For professionals in
research, drug development, and regulatory affairs, the lack of comprehensive data on its
biological and toxicological profile presents a significant challenge.

Future research should be directed towards:

» Full Physicochemical Characterization: Publication of detailed spectroscopic and
physicochemical data to establish a comprehensive analytical profile.
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 In-depth Toxicological Assessment: Rigorous evaluation of its potential for cytotoxicity,
genotoxicity, and other adverse health effects.

e Mechanistic Studies: Investigation into its interactions with biological molecules and cellular
systems to understand its potential bioactivity.

Such studies would not only fill a critical knowledge gap but also provide the necessary
scientific foundation for a thorough risk assessment of Basic Blue 77 in its various
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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